4-(p-Tolylthio)thieno[2,3-c]pyridine-2-carboxamide

• CAS No.: 251992-66-2
• Product Name: 4-(p-Tolylthio)thieno[2,3-c]pyridine-2-carboxamide
• Molecular Formula: C15H12N2OS2
• Molecular Weight: 300.4 g/mol
• IUPAC Name: 4-(4-methylphenyl)sulfanylthieno[2,3-c]pyridine-2-carboxamide
• Standard InChI: InChI=1S/C15H12N2OS2/c1-9-2-4-10(5-3-9)19-13-7-17-8-14-11(13)6-12(20-14)15(16)18/h2-8H,1H3,(H2,16,18)
• Standard InChIKey: QQGWEXFLMJGCAL-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)SC2=C3C=C(SC3=CN=C2)C(=O)N
• Canonical SMILES: CC1=CC=C(C=C1)SC2=C3C=C(SC3=CN=C2)C(=O)N
• Appearance: Solid powder
• Description: A-205804 is a potent and selective inhibitor of E-selectin and ICAM-1 expression with IC50 of 20 nM and 25 nM respectively.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: A205804, A-205804,
• Reference: 1. Stewart et al (2001) Discovery of inhibitors of cell adhesion molecule expression in human endothelial cells. 1. Selective inhibition of ICAM-1 and E-selectin expression. J.Med.Chem. 44 988 PMID: 11300880; 2. Zhu et al (2001) Selective inhibition of ICAM-1 and E-selectin expression in human endothelial cells. 2. Aryl modifications of 4-(aryloxy)thieno[2,3-c]pyridines with fine-tuning at C-2 carbamides. J.Med.Chem. 44 3469 PMID: 11585452; 3. Zhu et al (2002) Synthesis and mode of action of 125I- and 3H-labeled thieno[2,3-c]pyridine antagonists of cell adhesion molecule expression. J.Org.Chem. 67 943 PMID: 11856042
• PubChem Compound: 9839311
• Last Modified: Nov 11 2021